S-[2-[3-[[4-[[[5-(6-Aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] hexadecanethioate
S-[2-[3-[[4-[[[5-(6-Aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] hexadecanethioate
Palmityl-CoA, also known as hexadecanoyl CoA or palmitoyl CoA, belongs to the class of organic compounds known as long-chain fatty acyl coas. These are acyl CoAs where the group acylated to the coenzyme A moiety is a long aliphatic chain of 13 to 21 carbon atoms. Palmityl-CoA is slightly soluble (in water) and an extremely strong acidic compound (based on its pKa). Palmityl-CoA has been found throughout most human tissues, and has also been primarily detected in urine. Within the cell, palmityl-CoA is primarily located in the cytoplasm and mitochondria. Palmityl-CoA exists in all eukaryotes, ranging from yeast to humans. Palmityl-CoA participates in a number of enzymatic reactions. In particular, Palmityl-CoA and glycerol 3-phosphate can be converted into lpa(16:0/0:0); which is mediated by the enzyme glycerol-3-phosphate acyltransferase. Furthermore, Lpa(16:0/0:0) and palmityl-CoA can be converted into PA(16:0/16:0) through the action of the enzyme 1-acyl-sn-glycerol-3-phosphate acyltransferase epsilon. Furthermore, Palmityl-CoA and glycerol 3-phosphate can be converted into lpa(16:0/0:0); which is catalyzed by the enzyme glycerol-3-phosphate acyltransferase. Furthermore, Lpa(16:0/0:0) and palmityl-CoA can be converted into PA(16:0/16:0); which is mediated by the enzyme 1-acyl-sn-glycerol-3-phosphate acyltransferase epsilon. Furthermore, Palmityl-CoA and glycerol 3-phosphate can be converted into lpa(16:0/0:0); which is mediated by the enzyme glycerol-3-phosphate acyltransferase. Finally, Lpa(16:0/0:0) and palmityl-CoA can be converted into PA(16:0/16:0); which is catalyzed by the enzyme 1-acyl-sn-glycerol-3-phosphate acyltransferase epsilon. In humans, palmityl-CoA is involved in cardiolipin biosynthesis CL(18:2(9Z, 12Z)/16:0/22:6(4Z, 7Z, 10Z, 13Z, 16Z, 19Z)/16:0) pathway, cardiolipin biosynthesis CL(18:1(9Z)/16:0/18:1(9Z)/18:1(11Z)) pathway, cardiolipin biosynthesis CL(16:0/22:5(7Z, 10Z, 13Z, 16Z, 19Z)/22:5(4Z, 7Z, 10Z, 13Z, 16Z)/22:6(4Z, 7Z, 10Z, 13Z, 16Z, 19Z)) pathway, and cardiolipin biosynthesis CL(16:0/22:5(4Z, 7Z, 10Z, 13Z, 16Z)/22:5(4Z, 7Z, 10Z, 13Z, 16Z)/22:5(4Z, 7Z, 10Z, 13Z, 16Z)) pathway. Palmityl-CoA is also involved in several metabolic disorders, some of which include de novo triacylglycerol biosynthesis TG(22:0/16:0/i-21:0) pathway, de novo triacylglycerol biosynthesis TG(21:0/16:0/i-22:0) pathway, de novo triacylglycerol biosynthesis TG(i-24:0/22:0/16:0) pathway, and de novo triacylglycerol biosynthesis TG(a-21:0/i-14:0/16:0) pathway.
A fatty acid coenzyme derivative which plays a key role in fatty acid oxidation and biosynthesis.
A fatty acid coenzyme derivative which plays a key role in fatty acid oxidation and biosynthesis.
Brand Name:
Vulcanchem
CAS No.:
1763-10-6
VCID:
VC0167432
InChI:
InChI=1S/C37H66N7O17P3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-28(46)65-21-20-39-27(45)18-19-40-35(49)32(48)37(2,3)23-58-64(55,56)61-63(53,54)57-22-26-31(60-62(50,51)52)30(47)36(59-26)44-25-43-29-33(38)41-24-42-34(29)44/h24-26,30-32,36,47-48H,4-23H2,1-3H3,(H,39,45)(H,40,49)(H,53,54)(H,55,56)(H2,38,41,42)(H2,50,51,52)/t26-,30-,31-,32?,36-/m1/s1
SMILES:
CCCCCCCCCCCCCCCC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O
Molecular Formula:
C37H65KN7O17P3S
Molecular Weight:
1005.9 g/mol
S-[2-[3-[[4-[[[5-(6-Aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] hexadecanethioate
CAS No.: 1763-10-6
Main Products
VCID: VC0167432
Molecular Formula: C37H65KN7O17P3S
Molecular Weight: 1005.9 g/mol
CAS No. | 1763-10-6 |
---|---|
Product Name | S-[2-[3-[[4-[[[5-(6-Aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] hexadecanethioate |
Molecular Formula | C37H65KN7O17P3S |
Molecular Weight | 1005.9 g/mol |
IUPAC Name | S-[2-[3-[[4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] hexadecanethioate |
Standard InChI | InChI=1S/C37H66N7O17P3S/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-28(46)65-21-20-39-27(45)18-19-40-35(49)32(48)37(2,3)23-58-64(55,56)61-63(53,54)57-22-26-31(60-62(50,51)52)30(47)36(59-26)44-25-43-29-33(38)41-24-42-34(29)44/h24-26,30-32,36,47-48H,4-23H2,1-3H3,(H,39,45)(H,40,49)(H,53,54)(H,55,56)(H2,38,41,42)(H2,50,51,52)/t26-,30-,31-,32?,36-/m1/s1 |
Standard InChIKey | MNBKLUUYKPBKDU-TZIIWEFPSA-N |
Isomeric SMILES | CCCCCCCCCCCCCCCC(=O)SCCNC(=O)CCNC(=O)[C@@H](C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O |
SMILES | CCCCCCCCCCCCCCCC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O |
Canonical SMILES | CCCCCCCCCCCCCCCC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O |
Physical Description | Solid |
Description | Palmityl-CoA, also known as hexadecanoyl CoA or palmitoyl CoA, belongs to the class of organic compounds known as long-chain fatty acyl coas. These are acyl CoAs where the group acylated to the coenzyme A moiety is a long aliphatic chain of 13 to 21 carbon atoms. Palmityl-CoA is slightly soluble (in water) and an extremely strong acidic compound (based on its pKa). Palmityl-CoA has been found throughout most human tissues, and has also been primarily detected in urine. Within the cell, palmityl-CoA is primarily located in the cytoplasm and mitochondria. Palmityl-CoA exists in all eukaryotes, ranging from yeast to humans. Palmityl-CoA participates in a number of enzymatic reactions. In particular, Palmityl-CoA and glycerol 3-phosphate can be converted into lpa(16:0/0:0); which is mediated by the enzyme glycerol-3-phosphate acyltransferase. Furthermore, Lpa(16:0/0:0) and palmityl-CoA can be converted into PA(16:0/16:0) through the action of the enzyme 1-acyl-sn-glycerol-3-phosphate acyltransferase epsilon. Furthermore, Palmityl-CoA and glycerol 3-phosphate can be converted into lpa(16:0/0:0); which is catalyzed by the enzyme glycerol-3-phosphate acyltransferase. Furthermore, Lpa(16:0/0:0) and palmityl-CoA can be converted into PA(16:0/16:0); which is mediated by the enzyme 1-acyl-sn-glycerol-3-phosphate acyltransferase epsilon. Furthermore, Palmityl-CoA and glycerol 3-phosphate can be converted into lpa(16:0/0:0); which is mediated by the enzyme glycerol-3-phosphate acyltransferase. Finally, Lpa(16:0/0:0) and palmityl-CoA can be converted into PA(16:0/16:0); which is catalyzed by the enzyme 1-acyl-sn-glycerol-3-phosphate acyltransferase epsilon. In humans, palmityl-CoA is involved in cardiolipin biosynthesis CL(18:2(9Z, 12Z)/16:0/22:6(4Z, 7Z, 10Z, 13Z, 16Z, 19Z)/16:0) pathway, cardiolipin biosynthesis CL(18:1(9Z)/16:0/18:1(9Z)/18:1(11Z)) pathway, cardiolipin biosynthesis CL(16:0/22:5(7Z, 10Z, 13Z, 16Z, 19Z)/22:5(4Z, 7Z, 10Z, 13Z, 16Z)/22:6(4Z, 7Z, 10Z, 13Z, 16Z, 19Z)) pathway, and cardiolipin biosynthesis CL(16:0/22:5(4Z, 7Z, 10Z, 13Z, 16Z)/22:5(4Z, 7Z, 10Z, 13Z, 16Z)/22:5(4Z, 7Z, 10Z, 13Z, 16Z)) pathway. Palmityl-CoA is also involved in several metabolic disorders, some of which include de novo triacylglycerol biosynthesis TG(22:0/16:0/i-21:0) pathway, de novo triacylglycerol biosynthesis TG(21:0/16:0/i-22:0) pathway, de novo triacylglycerol biosynthesis TG(i-24:0/22:0/16:0) pathway, and de novo triacylglycerol biosynthesis TG(a-21:0/i-14:0/16:0) pathway. A fatty acid coenzyme derivative which plays a key role in fatty acid oxidation and biosynthesis. |
Synonyms | CoA, Hexadecanoyl CoA, Palmitoyl CoA, Palmityl Coenzyme A, Palmitoyl Hexadecanoyl CoA Palmitoyl CoA Palmitoyl Coenzyme A Palmityl CoA |
PubChem Compound | 15667 |
Last Modified | Nov 11 2021 |
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